Tert-butyl 2-aminoimidazo[1,2-a]pyridine-3-carboxylate

• IUPAC Name: tert-butyl 2-aminoimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C12H15N3O2/c1-12(2,3)17-11(16)9-10(13)14-8-6-4-5-7-15(8)9/h4-7H,13H2,1-3H3
• InChI Key: PEMPTKZAEHCYJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(N=C2N1C=CC=C2)N
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol

Description

Tert-butyl 2-aminoimidazo[1,2-a]pyridine-3-carboxylate is a chemical compound with the molecular formula C12H15N3O2 and a molecular weight of 233.27. It is used for research purposes.

Chemical Reactions Analysis

While specific chemical reactions involving Tert-butyl 2-aminoimidazo[1,2-a]pyridine-3-carboxylate are not detailed in the search results, imidazo[1,2-a]pyridines are known to have significant reactivity and are used in various chemical reactions.

Physical And Chemical Properties Analysis

Tert-butyl 2-aminoimidazo[1,2-a]pyridine-3-carboxylate is a powder that is stored at room temperature.

Scientific Research Applications

Ionic Liquid Promoted Synthesis Tert-butyl 2-aminoimidazo[1,2-a]pyridine-3-carboxylate has been synthesized with good to excellent yields using the ionic liquid 1-butyl-3-methylimidazolium bromide. The process benefits from simple workup, and the ionic liquid can be easily separated and reused, marking an efficient and sustainable approach to synthesis (Shaabani, Soleimani, & Maleki, 2006).

Crystal Structure and Hirshfeld Surface Analysis Detailed crystal structure and Hirshfeld surface analysis have been performed on derivatives of imidazo[1,2-a]pyridine. These studies provide insights into the molecular and packing structures, which are crucial for understanding the properties and potential applications of these compounds (Dhanalakshmi, Ramanjaneyulu, Thennarasu, & Aravindhan, 2018).

Catalysis and Nanotechnology The compound has been involved in innovative catalysis and nanotechnology applications. For instance, cellulose@Fe2O3 nanoparticle composites have been utilized as magnetically recyclable nanocatalysts for the synthesis of 3-aminoimidazo[1,2-a]pyridines. This process highlights the compound's role in facilitating efficient and environmentally friendly synthesis approaches (Shaabani, Nosrati, & Seyyedhamzeh, 2015).

Extended π-Conjugated Systems The compound also finds its importance in the synthesis of extended π-conjugated systems. Bis-3-aminoimidazo[1,2-a]pyridines, pyrimidines, and pyrazines have been synthesized, contributing significantly to the development of novel materials with potential applications in electronics and photonics (Shaabani, Soleimani, Maleki, & Moghimirad, 2009).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively.